Cas no 1261680-73-2 (3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone)

3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone is a fluorinated aromatic ketone derivative with a bromo-substituted propionyl group, offering versatile reactivity in synthetic chemistry. Its key structural features—the bromine atom, fluorine substituent, and trifluoromethoxy group—enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethoxy group improves stability and influences regioselectivity in cross-coupling reactions, while the bromine facilitates further functionalization via nucleophilic substitution or metal-catalyzed transformations. The fluorine atom contributes to metabolic stability in bioactive compounds. This compound is particularly valuable in the development of fluorinated analogs for drug discovery and material science applications, where precise structural modifications are critical.

3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone structure

1261680-73-2 structure

Product Name:3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone

CAS No:1261680-73-2

MF:C₁₀H₇BrF₄O₂

MW:315.05899643898

CID:4988243

Update Time:2025-05-21

3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone
- Inchi： 1S/C10H7BrF4O2/c11-4-3-8(16)6-1-2-7(12)9(5-6)17-10(13,14)15/h1-2,5H,3-4H2
- InChI Key： GDRQUCZSTAEEAM-UHFFFAOYSA-N
- SMILES： BrCCC(C1C=CC(=C(C=1)OC(F)(F)F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 270
XLogP3: 3.6
Topological Polar Surface Area: 26.3

3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013001915-250mg	3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone	1261680-73-2	97%	250mg	$480.00	2023-09-03
Alichem	A013001915-500mg	3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone	1261680-73-2	97%	500mg	$831.30	2023-09-03
Alichem	A013001915-1g	3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone	1261680-73-2	97%	1g	$1504.90	2023-09-03

3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Additional information on 3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone

Introduction to 3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261680-73-2)

3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone, identified by the CAS registry number 1261680-73-2, is a complex organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a fluorine atom at the 4'-position, and a trifluoromethoxy group at the 3'-position of a propiophenone framework. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and industrial applications.

The synthesis of 3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone involves advanced organic chemistry techniques, including nucleophilic substitution and electrophilic aromatic substitution reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels, particularly in the presence of sensitive functional groups like trifluoromethoxy and bromine atoms.

One of the most notable applications of this compound is in the field of drug discovery. The trifluoromethoxy group is known for its ability to enhance drug stability and bioavailability, while the bromine and fluorine atoms contribute to electronic effects that can modulate pharmacokinetic properties. Researchers have explored its potential as a lead compound in developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In addition to pharmaceutical applications, 3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone has found utility in materials science. Its aromatic framework and electron-withdrawing substituents make it suitable for use as a precursor in the synthesis of advanced materials such as organic semiconductors and high-performance polymers. Recent advancements in this area have demonstrated its role in enhancing the electronic properties of materials used in flexible electronics and optoelectronic devices.

The compound's structure also lends itself well to analytical chemistry applications. Its distinct UV-vis absorption characteristics make it a useful probe for studying molecular interactions and conformational changes in complex systems. Furthermore, its stability under various experimental conditions allows for its use as a reference standard in chromatographic and spectroscopic analyses.

From an environmental perspective, understanding the fate and transport of 3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone in natural systems is crucial for assessing potential ecological impacts. Recent studies have focused on its biodegradation pathways and persistence in aqueous environments, providing insights into its environmental safety profile.

In conclusion, 3-Bromo-4'-fluoro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261680-73-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as an important tool for addressing contemporary challenges in science and technology.